Cas no 1806169-59-4 (2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806169-59-4
• MF: C₇H₄F₃IN₂O₃
• MW: 348.017944335938
• CID: 4835098
• Update Time: 2025-10-29

2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O3/c1-3-2-4(16-7(8,9)10)6(13(14)15)12-5(3)11/h2H,1H3
• InChI Key： MSKLXBHFBNMAOL-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine

2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine: An Overview of CAS No. 1806169-59-4

2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806169-59-4) is a highly specialized compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its complex molecular framework, which includes an iodine atom, a nitro group, a methyl group, and a trifluoromethoxy moiety. These functional groups endow the molecule with distinct chemical properties and reactivity profiles, making it an attractive candidate for various research and industrial applications.

The iodo substituent in 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine is particularly noteworthy due to its high reactivity and versatility in organic synthesis. Iodo groups are often used as leaving groups in nucleophilic substitution reactions, enabling the formation of new carbon-carbon bonds. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted the utility of iodo-substituted pyridines in the development of novel catalysts and ligands for transition metal-catalyzed reactions.

The presence of a nitro group at the 6-position of the pyridine ring imparts significant electron-withdrawing effects, which can influence the electronic properties and reactivity of the molecule. Nitro groups are known to enhance the electrophilicity of adjacent carbon atoms, making them useful in various electrophilic substitution reactions. In addition, nitro groups can be reduced to amino groups under appropriate conditions, providing a versatile route to functionalize the molecule further. This transformation is particularly relevant in the context of drug discovery, where nitro-to-amino conversions can lead to compounds with improved biological activity and pharmacological properties.

The methyl group at the 3-position of the pyridine ring contributes to the overall steric and electronic environment of the molecule. Methyl groups are generally electron-donating and can stabilize cationic intermediates formed during certain reactions. This property can be leveraged to control reaction selectivity and improve yields in synthetic pathways. Moreover, the methyl group can influence the solubility and bioavailability of the compound, which are critical factors in drug design and development.

The trifluoromethoxy moiety at the 5-position is another key feature of 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine. Trifluoromethoxy groups are known for their strong electron-withdrawing effects and hydrophobicity. These properties make them useful in tuning the lipophilicity and metabolic stability of molecules, which are important considerations in drug discovery. Recent research has shown that trifluoromethoxy-substituted compounds can exhibit enhanced binding affinities to biological targets, leading to improved therapeutic outcomes.

In terms of synthetic methods, 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine can be prepared through a series of well-established organic transformations. One common approach involves starting from a suitably substituted pyridine derivative and sequentially introducing the desired functional groups through selective reactions. For example, iodination can be achieved using iodine or iodide sources under appropriate conditions, while nitration can be carried out using nitric acid or other nitrating agents. The introduction of the trifluoromethoxy group typically involves nucleophilic substitution reactions with triflate or other fluoroalkylating agents.

The potential applications of 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine are diverse and promising. In medicinal chemistry, this compound can serve as a building block for synthesizing novel drugs with improved efficacy and safety profiles. For instance, recent studies have explored its use in developing anti-cancer agents that target specific signaling pathways involved in tumor growth and metastasis. The unique combination of functional groups in this molecule allows for fine-tuning of its biological activity through rational design strategies.

In materials science, 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine has shown potential as a precursor for preparing functional materials with tailored properties. Its ability to undergo various chemical transformations makes it suitable for applications such as polymer synthesis, surface modification, and nanotechnology. For example, researchers have investigated its use in creating conductive polymers with enhanced electrical conductivity and mechanical strength.

In conclusion, 2-Iodo-3-methyl-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806169-59-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique molecular structure and reactivity profile make it an attractive candidate for advanced research and industrial applications. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in modern chemistry.